Acetoxyacetone
Acetoxyacetone
Acetoxyacetone, also known as acetol acetate or acetoxypropanone, belongs to the class of organic compounds known as alpha-acyloxy ketones. These are ketones that have an acyloxy substituent alpha to the carbonyl group. They have the general structure R4C(=O)OC(R2)(R3)C(R1)=O (R1=organyl, R4=H or organyl; R2, R3 = any atom). Acetoxyacetone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, acetoxyacetone is primarily located in the cytoplasm. Acetoxyacetone is a buttery and fruity tasting compound that can be found in pineapple. This makes acetoxyacetone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
592-20-1
VCID:
VC21147026
InChI:
InChI=1S/C5H8O3/c1-4(6)3-8-5(2)7/h3H2,1-2H3
SMILES:
CC(=O)COC(=O)C
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
Acetoxyacetone
CAS No.: 592-20-1
Cat. No.: VC21147026
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Acetoxyacetone, also known as acetol acetate or acetoxypropanone, belongs to the class of organic compounds known as alpha-acyloxy ketones. These are ketones that have an acyloxy substituent alpha to the carbonyl group. They have the general structure R4C(=O)OC(R2)(R3)C(R1)=O (R1=organyl, R4=H or organyl; R2, R3 = any atom). Acetoxyacetone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, acetoxyacetone is primarily located in the cytoplasm. Acetoxyacetone is a buttery and fruity tasting compound that can be found in pineapple. This makes acetoxyacetone a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 592-20-1 |
| Molecular Formula | C5H8O3 |
| Molecular Weight | 116.11 g/mol |
| IUPAC Name | 2-oxopropyl acetate |
| Standard InChI | InChI=1S/C5H8O3/c1-4(6)3-8-5(2)7/h3H2,1-2H3 |
| Standard InChI Key | DBERHVIZRVGDFO-UHFFFAOYSA-N |
| SMILES | CC(=O)COC(=O)C |
| Canonical SMILES | CC(=O)COC(=O)C |
| Boiling Point | 171.0 °C |
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